Cas no 2034576-30-0 (3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034576-30-0
• MF: C₁₃H₁₂N₆O₃
• MW: 300.2728
• CID: 5354417
• Update Time: 2025-06-11

3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-oxo-1,3-dihydroimidazole-4-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C13H12N6O3/c14-5-9-11(16-3-2-15-9)22-8-1-4-19(7-8)12(20)10-6-17-13(21)18-10/h2-3,6,8H,1,4,7H2,(H2,17,18,21)
• InChI Key： QCUZBSAICNMRRG-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2=C([H])N([H])C(N2[H])=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 553
• XLogP3: -1.1
• Topological Polar Surface Area: 120

Additional information on 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Research Brief on 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034576-30-0)

The compound 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034576-30-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinases and other enzymatic targets involved in inflammatory and oncogenic pathways. The presence of the imidazole and pyrazine moieties in its structure is believed to contribute to its high binding affinity and selectivity. In vitro studies have shown that the compound effectively disrupts key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the progression of inflammatory diseases and cancer. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, revealing favorable properties for further development.

One of the most notable findings from recent studies is the compound's ability to cross the blood-brain barrier (BBB), making it a potential candidate for treating neurological disorders. Researchers have also explored its synergistic effects when combined with existing therapeutics, showing enhanced efficacy in reducing tumor growth in xenograft models. These findings underscore the compound's versatility and potential as a multi-target agent in complex disease settings.

Despite these promising results, challenges remain in optimizing the compound's solubility and minimizing off-target effects. Current efforts are directed toward structural modifications to improve its drug-like properties while retaining its biological activity. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{[1-(2-oxo-2,3-dihydro-1H-imidazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and broad-spectrum activity position it as a valuable tool for further research and drug development. Continued investigation into its mechanisms and optimization of its pharmacological properties will be crucial in realizing its full therapeutic potential.